Cas no 647837-84-1 (L-Threonine, glycyl-L-alanyl-L-isoleucylglycylglycyl-L-alanylglycyl-L-valyl-)

• Product Name: L-Threonine, glycyl-L-alanyl-L-isoleucylglycylglycyl-L-alanylglycyl-L-valyl-
• CAS No: 647837-84-1
• MF: C₂₉H₅₁N₉O₁₁
• MW: 701.768946886063
• CID: 416995
• PubChem ID: 71378764
• Update Time: 2025-04-19

L-Threonine, glycyl-L-alanyl-L-isoleucylglycylglycyl-L-alanylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, glycyl-L-alanyl-L-isoleucylglycylglycyl-L-alanylglycyl-L-valyl-
• (2S,3R)-2-[[(2S)-2-[[2-[[(2S)-2-[[2-[[2-[[(2S,3S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]acetyl]amino]-3-methylbutanoyl]ami
• Glycyl-L-alanyl-L-isoleucylglycylglycyl-L-alanylglycyl-L-valyl-L-threonine
• DTXSID10801368
• 647837-84-1

• Inchi： 1S/C29H51N9O11/c1-8-14(4)23(37-26(45)16(6)34-18(40)9-30)27(46)33-10-19(41)31-11-20(42)35-15(5)25(44)32-12-21(43)36-22(13(2)3)28(47)38-24(17(7)39)29(48)49/h13-17,22-24,39H,8-12,30H2,1-7H3,(H,31,41)(H,32,44)(H,33,46)(H,34,40)(H,35,42)(H,36,43)(H,37,45)(H,38,47)(H,48,49)/t14-,15-,16-,17+,22-,23-,24-/m0/s1
• InChI Key： XZFNMUPJBHQZRK-SCXAXOMSSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](C)NC(CN)=O)=O)NCC(NCC(N[C@@H](C)C(NCC(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)C(C)C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 701.37113
• Monoisotopic Mass: 701.37080348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 21
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 316Ų

Experimental Properties

• PSA: 316.35